Cas no 195061-02-0 (5-Ethyl-2-methyl-1-sulfanylnonan-3-one)

• Product name: 5-Ethyl-2-methyl-1-sulfanylnonan-3-one
• CAS No: 195061-02-0
• MF: C₁₂H₂₄OS
• MW: 216.383
• CID: 2788721
• PubChem ID: 71346958

5-Ethyl-2-methyl-1-sulfanylnonan-3-one Chemical and Physical Properties

Names and Identifiers

• 195061-02-0
• DTXSID40772916
• 5-ETHYL-2-METHYL-1-SULFANYLNONAN-3-ONE
• 5-Ethyl-2-methyl-1-sulfanylnonan-3-one

• Inchi： InChI=1S/C12H24OS/c1-4-6-7-11(5-2)8-12(13)10(3)9-14/h10-11,14H,4-9H2,1-3H3
• InChI Key： MTTYVVOGHGKYAV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 216.15478656Da
• Monoisotopic Mass: 216.15478656Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 18.1Ų